Cas no 654677-67-5 (Ethanone, 2-(phenylsulfonyl)-1-(2-pyridinyl)-)

• Product Name: Ethanone, 2-(phenylsulfonyl)-1-(2-pyridinyl)-
• CAS No: 654677-67-5
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• CID: 1688536
• Update Time: 2024-09-03

Ethanone, 2-(phenylsulfonyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(phenylsulfonyl)-1-(2-pyridinyl)-

• Inchi： 1S/C13H11NO3S/c15-13(12-8-4-5-9-14-12)10-18(16,17)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： GALWDXHULDRFIL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=CC=C1)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 261.04603

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 485.7±41.0 °C(Predicted)
• PSA: 64.1
• pka: 1.88±0.10(Predicted)